N-ethylimidazole trifluoromethanesulfonate

• Molecular Formula: C6H9F3N2O3S
• Molecular Weight: 246.21 g/mol
• IUPAC Name: 3-ethyl-1H-imidazol-3-ium;trifluoromethanesulfonate
• InChI: InChI=1S/C5H8N2.CHF3O3S/c1-2-7-4-3-6-5-7;2-1(3,4)8(5,6)7/h3-5H,2H2,1H3;(H,5,6,7)
• InChI Key: DGYKKGMGSMEAGR-UHFFFAOYSA-N
• Canonical SMILES: CC[N+]1=CNC=C1.C(F)(F)(F)S(=O)(=O)[O-]

Description

N-ethylimidazole trifluoromethanesulfonate is a useful research compound. Its molecular formula is C6H9F3N2O3S and its molecular weight is 246.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 16 g of N-ethylimidazole in 20 ml of ethanol was added dropwise 25 g of trifluoromethanesulfonic acid at 0° C. After returning to room temperature, the solution was stirred overnight and dried in vacuo at 60° C. for 16 hours to give N-ethylimidazolium trifluoromethanesulfonate (hereinafter referred to as EtIm+TfS−) as a colorless transparent liquid. The melting point of the resulting salt (literature value: 7.8° C.,) was measured by DSC analysis. As a result, endothermic peaks were observed at 6.3° C. and 21.0° C.